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Compound of Interest

Compound Name: 1,3-Dicaffeoylquinic acid

Cat. No.: B1215456 Get Quote

Essential Guidance for Laboratory Professionals on the Proper Disposal of 1,3-
Dicaffeoylquinic Acid, Emphasizing Safety and Regulatory Compliance in Light of Conflicting

Hazard Information.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is a cornerstone of a safe and compliant research

environment. This guide provides essential, immediate safety and logistical information for the

disposal of 1,3-Dicaffeoylquinic acid, a widely used polyphenol in research. A critical

consideration in the disposal of this compound is the conflicting safety information provided by

different suppliers, necessitating a conservative, safety-first approach.

Conflicting Safety Data: A Case for Caution
An analysis of Safety Data Sheets (SDS) from prominent chemical suppliers reveals significant

discrepancies in the hazard classification of 1,3-Dicaffeoylquinic acid. This conflicting

information underscores the importance of treating the substance with a high degree of

caution.

One supplier, Cayman Chemical, states that the substance is not classified as hazardous

according to the Globally Harmonized System (GHS) and suggests that smaller quantities can

be disposed of with household waste.[1] In contrast, the SDS from Selleck Chemicals classifies

1,3-Dicaffeoylquinic acid as harmful if swallowed and very toxic to aquatic life with long-

lasting effects.[2] The product information from Cayman Chemical also includes a general
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warning that the material should be considered hazardous until further information is available

and advises against ingestion, inhalation, or contact with skin and eyes.[3]

Given these conflicting classifications, a conservative approach is the only responsible course

of action. Therefore, it is strongly recommended to handle and dispose of 1,3-Dicaffeoylquinic
acid as a hazardous chemical to ensure the safety of laboratory personnel and to protect the

environment.

Comparative Safety Data Overview
The following table summarizes the key differences in the safety and disposal information

provided by Cayman Chemical and Selleck Chemicals for 1,3-Dicaffeoylquinic acid.

Feature Cayman Chemical SDS Selleck Chemicals SDS

GHS Hazard Classification Not classified as hazardous[1]

Acute toxicity, Oral (Category

4); Acute aquatic toxicity

(Category 1); Chronic aquatic

toxicity (Category 1)[2]

Hazard Statements None[1]

H302: Harmful if swallowed;

H410: Very toxic to aquatic life

with long lasting effects[2]

Disposal Recommendation

Smaller quantities can be

disposed of with household

waste[1]

Dispose of contents/container

to an approved waste disposal

plant[2]

Environmental Precautions
Do not allow to enter sewers/

surface or ground water[1]

P273: Avoid release to the

environment[2]

Recommended Disposal Procedures
Based on the conservative approach of treating 1,3-Dicaffeoylquinic acid as a hazardous

substance, the following step-by-step procedures should be followed for its disposal.

Disposal of Solid 1,3-Dicaffeoylquinic Acid
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Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including safety goggles with side-shields, gloves, and a lab coat.[2]

Waste Collection: Collect all waste solid 1,3-Dicaffeoylquinic acid and any contaminated

materials (e.g., weighing paper, pipette tips) in a designated, clearly labeled, and sealable

hazardous waste container.

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name "1,3-Dicaffeoylquinic acid," and the associated hazards (e.g., "Toxic," "Aquatic

Hazard").

Storage: Store the sealed waste container in a designated, secure area for hazardous waste,

away from incompatible materials.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.

Disposal of 1,3-Dicaffeoylquinic Acid Solutions
Solutions of 1,3-Dicaffeoylquinic acid, for instance in solvents like DMSO or ethanol, must

also be treated as hazardous waste.

PPE: Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Do Not Pour Down the Drain: Due to its classification as very toxic to aquatic life, do not

dispose of any solutions containing 1,3-Dicaffeoylquinic acid down the sanitary sewer.[2]

Waste Collection: Collect all waste solutions in a designated, leak-proof, and clearly labeled

hazardous waste container. If required by your institution, segregate waste streams based

on the solvent.

Labeling: Label the container with "Hazardous Waste," the full chemical name "1,3-
Dicaffeoylquinic acid," the solvent used, and the approximate concentration. Also, indicate

the associated hazards.
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Storage and Disposal: Store the sealed container in a designated hazardous waste storage

area and arrange for its disposal through your institution's EHS department or a licensed

contractor.

Decision Workflow for Disposal
The following diagram illustrates a logical workflow for making decisions regarding the disposal

of 1,3-Dicaffeoylquinic acid, emphasizing a safety-first principle.
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Disposal Decision Workflow for 1,3-Dicaffeoylquinic Acid

Start: Need to dispose of
1,3-Dicaffeoylquinic acid

Check the supplier's
Safety Data Sheet (SDS)

Is there conflicting information
or any doubt about safety?

Follow Hazardous Waste
Disposal Protocol:

- Use appropriate PPE
- Collect in labeled, sealed container

- Contact EHS for pickup

Yes

Consult with EHS Officer
before proceeding with

non-hazardous disposal route

No

End: Safe and compliant
disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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